Cas no 1261547-88-9 (3-Chloro-5-(2,4,5-trichlorophenyl)pyridine-2-methanol)

• Product Name: 3-Chloro-5-(2,4,5-trichlorophenyl)pyridine-2-methanol
• CAS No: 1261547-88-9
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4793885
• Update Time: 2025-05-22

3-Chloro-5-(2,4,5-trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,4,5-trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H7Cl4NO/c13-8-3-10(15)9(14)2-7(8)6-1-11(16)12(5-18)17-4-6/h1-4,18H,5H2
• InChI Key： MUCIYNSIBDCDSK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CN=C(CO)C(=C1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 4.1
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-5-(2,4,5-trichlorophenyl)pyridine-2-methanol

Research Brief on 3-Chloro-5-(2,4,5-trichlorophenyl)pyridine-2-methanol (CAS: 1261547-88-9): Recent Advances and Applications

3-Chloro-5-(2,4,5-trichlorophenyl)pyridine-2-methanol (CAS: 1261547-88-9) is a chlorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of antimicrobial and antifungal agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 3-Chloro-5-(2,4,5-trichlorophenyl)pyridine-2-methanol, emphasizing its utility as a building block for more complex molecules. The researchers employed a multi-step synthesis approach, starting from 2,4,5-trichlorobenzaldehyde, to achieve high yields and purity. The study also reported that the compound exhibits moderate inhibitory activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for antibiotic development.

In addition to its antimicrobial properties, recent research has explored the compound's role in agrochemical applications. A 2024 study in Pest Management Science demonstrated that derivatives of 3-Chloro-5-(2,4,5-trichlorophenyl)pyridine-2-methanol exhibit potent fungicidal activity against Fusarium oxysporum, a common plant pathogen. The study highlighted the compound's ability to disrupt fungal cell membrane integrity, making it a promising candidate for next-generation fungicides.

Another area of interest is the compound's potential in material science. A preprint article from ChemRxiv (2024) described the use of 3-Chloro-5-(2,4,5-trichlorophenyl)pyridine-2-methanol as a precursor for the synthesis of luminescent materials. The study found that the compound's chlorinated aromatic structure contributes to its stability and photophysical properties, enabling its application in organic light-emitting diodes (OLEDs) and sensors.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing potential toxicity. A 2023 review in Bioorganic & Medicinal Chemistry Letters discussed the need for further structural modifications to enhance its pharmacokinetic profile. Computational modeling and in vivo studies are currently underway to address these limitations and expand the compound's therapeutic potential.

In conclusion, 3-Chloro-5-(2,4,5-trichlorophenyl)pyridine-2-methanol (CAS: 1261547-88-9) represents a versatile compound with applications spanning pharmaceuticals, agrochemicals, and material science. Ongoing research continues to uncover new facets of its utility, positioning it as a valuable asset in chemical biology and drug discovery. Future studies should focus on refining its synthesis, exploring novel derivatives, and validating its efficacy in clinical and industrial settings.